Cas no 2228805-13-6 ({4,4-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclohexyl}methanamine)

• Product Name: {4,4-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclohexyl}methanamine
• CAS No: 2228805-13-6
• MF: C₁₄H₂₃F₂N₃
• MW: 271.349330186844
• CID: 6376573
• PubChem ID: 165631655
• Update Time: 2025-10-30

{4,4-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclohexyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {4,4-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclohexyl}methanamine
• 2228805-13-6
• EN300-1958955
• {4,4-difluoro-1-[1-(2-methylpropyl)-1H-pyrazol-4-yl]cyclohexyl}methanamine

• Inchi： 1S/C14H23F2N3/c1-11(2)8-19-9-12(7-18-19)13(10-17)3-5-14(15,16)6-4-13/h7,9,11H,3-6,8,10,17H2,1-2H3
• InChI Key： TZJLJEHLCVFQRD-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=NN(CC(C)C)C=2)(CN)CC1)F

Computed Properties

• Exact Mass: 271.18600407g/mol
• Monoisotopic Mass: 271.18600407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8Ų

Additional information on {4,4-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclohexyl}methanamine

Recent Advances in the Study of {4,4-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclohexyl}methanamine (CAS: 2228805-13-6)

The compound {4,4-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclohexyl}methanamine (CAS: 2228805-13-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the difluorocyclohexyl moiety and the pyrazole ring, contribute to its high binding affinity for specific biological targets. Researchers have employed advanced computational modeling techniques to predict its interactions with various enzymes and receptors, paving the way for its use in drug discovery programs.

In vitro and in vivo studies have demonstrated that {4,4-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclohexyl}methanamine exhibits promising pharmacological properties, particularly in the modulation of central nervous system (CNS) targets. Preliminary data suggest its potential efficacy in treating neurological disorders such as anxiety and depression, although further validation is required to confirm these findings.

The synthesis of this compound has also been optimized in recent years, with researchers developing more efficient and scalable routes. Key advancements include the use of catalytic asymmetric synthesis to achieve high enantiomeric purity, which is critical for its application in chiral drug development. These synthetic improvements have significantly reduced production costs and increased the compound's accessibility for further research.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and its long-term safety profile. Ongoing studies are focused on addressing these gaps, with particular emphasis on its pharmacokinetics and toxicology. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, {4,4-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclohexyl}methanamine (CAS: 2228805-13-6) represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural attributes and demonstrated biological activity make it a valuable tool for drug discovery and development. Future research should focus on expanding its therapeutic potential and addressing remaining scientific and regulatory challenges.